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Compound of Interest

2-Hydroxy-2-(4-methylpyridin-2-
Compound Name:
YL)acetic acid

Cat. No.: B13616508

Get Quote

\ J

Chemical Identity & Core Structure

This molecule acts as a pyridine-analogue of mandelic acid, integrating a basic pyridine
nitrogen with an acidic

-hydroxycarboxylic moiety.[1] This dual functionality creates a zwitterionic character in neutral
media, significantly influencing its solubility, isolation, and reactivity.

Nomenclature & Identifiers
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Parameter Details

IUPAC Name 2-Hydroxy-2-(4-methylpyridin-2-yl)acetic acid

(4-Methyl-2-pyridyl)glycolic acid; 4-Methyl-2-
Common Synonyms . ) )
pyridylmandelic acid

CAS Registry Number 887581-22-8

Molecular Formula

Molecular Weight 167.16 g/mol

Contains one stereocenter at the

Chirality -carbon (C2 of the acetic acid chain).[1][2]

Exists as (R)- and (S)- enantiomers.

Structural Topology

The molecule consists of a 4-methylpyridine (4-picoline) core substituted at the C2 position with
a glycolic acid group.[1]

» Electronic Effects: The electron-deficient pyridine ring increases the acidity of the

-proton (though less relevant in the hydroxy acid than in the acetic acid derivative) and
facilitates decarboxylation under thermal stress.[1]

o Chelation Potential: The pyridine nitrogen and the

-hydroxyl oxygen (or carboxylate oxygen) form a stable 5-membered chelate ring with
transition metals (

), acting as an N,O-bidentate ligand.

Synthetic Methodologies

Synthesis of this motif typically requires constructing the
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-hydroxy acid side chain on the pre-functionalized pyridine ring.[1] The Cyanohydrin Route is
the industry standard for scalability and yield, avoiding the harsh conditions of direct oxidation.

Primary Workflow: Cyanohydrin Hydrolysis

This protocol utilizes 4-methylpyridine-2-carboxaldehyde as the starting material.[1]

Step-by-Step Protocol:

Nucleophilic Addition: React 4-methylpyridine-2-carboxaldehyde with Sodium Cyanide
(NaCN) or Trimethylsilyl cyanide (TMSCN) in a buffered aqueous/organic solvent (e.g.,

solution or
catalyst with TMSCN).

 Intermediate Formation: This yields the corresponding cyanohydrin (2-hydroxy-2-(4-
methylpyridin-2-yl)acetonitrile).[1]

» Acid Hydrolysis: The nitrile is hydrolyzed using concentrated HCI (6M to 12M) at reflux (90-
100°C) for 4-6 hours.

o Critical Insight: Basic hydrolysis is avoided to prevent retro-aldol-type degradation or
polymerization of the pyridine ring.[1]

« |solation: The product is often isolated as the Hydrochloride salt to improve stability and
crystallinity.[1]

Visualization of Synthesis Pathway

Target:
Xy-2-(4-methylpyridin-2-yl)
cetic acid (HCI salt)

4-Methylpyridine-2-carboxaldehyde

Nucleophilic Attack Cyanohydrin Formation Intermediate: -NH3 Acid Hydrolysis Crystallization
> —NH3 o —Crystallization y,, 5
(NaCN/H+ or TMSCN) $alpha$-Hydroxynitrile (HCI, Reflux) 2 Hydrg

Click to download full resolution via product page

Figure 1: The cyanohydrin synthetic route converts the aldehyde precursor to the target
hydroxy acid via a nitrile intermediate.[1]
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Analytical Characterization & Profiling

Accurate identification requires distinguishing this specific isomer from its 3-methyl, 5-methyl,
or 6-methyl analogues.[1]

Nuclear Magnetic Resonance (NMR)
The

-NMR spectrum in
or

provides definitive structural proof.[1]

Expected Chemical
Shift (

Proton Environment Multiplicity Structural Insight
ppm)
Attached to C4 of
) Pyridine.[1] Distinct
Methyl (-CH3) 2.30-2.45 Singlet
from 6-methyl (usually
~2.5-2.6).[1][2]
Diagnostic for
_Methine (-CH-OH) 5.10-5.30 Singlet _hydroxy acid.[1] Shift
depends on pH.
Protons adjacent to
Pyridine H3 7.20-7.30 Singlet/Doublet the substituent chain.
[1]
Pyridine H5 7.10-7.20 Doublet Coupled to H6.[1]

Most deshielded due
Pyridine H6 8.30-8.50 Doublet to proximity to
Nitrogen.[1]

Mass Spectrometry (MS)
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« lonization: ESI+ (Electrospray lonization).
e Parent lon:

m/z.

e Fragmentation:
o Loss of
(18 Da)
150 m/z.
o Loss of

(45 Da) or

(44 Da) is common in collision-induced dissociation (CID), leading to the hydroxy-methyl-
pyridine cation.

HPLC Method Development

Due to the zwitterionic nature, standard C18 columns often result in peak tailing.

o Recommended Column: Polar-embedded C18 (e.g., Waters SymmetryShield or
Phenomenex Synergi Hydro-RP).[1]

» Mobile Phase: Phosphate buffer (pH 2.5) / Acetonitrile gradient. Low pH is essential to
suppress carboxylate ionization and protonate the pyridine, ensuring a single ionic species.

Stability & Degradation Mechanisms

Understanding the degradation pathways is vital for storage and handling, particularly in drug
development contexts where this molecule may appear as an impurity.

Decarboxylation

Like many pyridylacetic acids, this molecule is susceptible to thermal decarboxylation,
releasing
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to form 2-(hydroxymethyl)-4-methylpyridine.[1] This reaction is accelerated in high-temperature
injection ports during GC analysis, making LC-MS the preferred analytical tool.[1]

Dimerization (Lactide Formation)

Under dehydrating conditions (e.g., during rotary evaporation of the free acid), two molecules
can esterify head-to-tail to form a cyclic dilactone (lactide).

Structural Connectivity Diagram

Chiral Center (C2)

4-Methylpyridine Ring Hydroxyl Group (-OH)
(Electron Withdrawing) (H-Bond Donor)

Zwitterionic Interaction
(Intramolecular)

Carboxylic Acid (-COOH)
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Click to download full resolution via product page

Figure 2: Connectivity map highlighting the chiral center and potential intramolecular
zwitterionic interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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